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Compound of Interest

Compound Name: N-Acetyl Zonisamide

CAS No.: 68936-43-6

Cat. No.: B022687

Get Quote

Introduction: The Critical Role of Certified
Reference Materials in Pharmaceutical Analysis
In the landscape of pharmaceutical development and quality control, the accuracy and

reliability of analytical data are paramount. Certified Reference Materials (CRMs) serve as the

cornerstone of analytical assurance, providing a metrologically traceable benchmark for the

identification, purity assessment, and quantification of active pharmaceutical ingredients (APIs),

their metabolites, and potential impurities.[1][2][3] The use of highly characterized reference

standards is not merely a matter of best practice but a fundamental requirement stipulated by

regulatory bodies such as the U.S. Food and Drug Administration (FDA) and guided by

international standards like those from the International Council for Harmonisation (ICH).[4][5]

Zonisamide (1,2-benzisoxazole-3-methanesulfonamide) is a sulfonamide anticonvulsant widely

used in the treatment of epilepsy.[6][7][8] Its mechanism involves blocking voltage-gated

sodium channels and T-type calcium channels.[9][10] During its metabolic journey in the body,

zonisamide is partially acetylated by N-acetyl-transferases to form N-Acetyl Zonisamide.[9]

[11] This compound is therefore a significant metabolite and a potential process-related
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impurity in the manufacturing of zonisamide. Controlling such impurities is critical to ensuring

the safety and efficacy of the final drug product.

This document provides a comprehensive technical guide for the use of N-Acetyl Zonisamide
as a Certified Reference Material. It outlines the essential characterization data that underpins

its certification and provides detailed, field-proven protocols for its application in impurity

profiling and analytical method validation for zonisamide.

Characterization of N-Acetyl Zonisamide Certified
Reference Material
A CRM must be "highly purified" and "well characterized."[5] The certification of N-Acetyl
Zonisamide is based on a comprehensive characterization process to confirm its chemical

identity and determine its purity with a high degree of confidence.

Physicochemical Properties
The fundamental properties of the N-Acetyl Zonisamide CRM are summarized below.

Property Value

Chemical Name
N-[(1,2-Benzisoxazol-3-ylmethyl)sulfonyl]-

acetamide[12]

Synonyms N-Acetyl-3-(sulfamoylmethyl)-1,2-benzisoxazole

CAS Number 68936-43-6[12][13]

Molecular Formula C₁₀H₁₀N₂O₄S[12][13]

Molecular Weight 254.26 g/mol [12]

Appearance White to off-white solid

Storage Conditions Store at < -15°C[12]

Identity Confirmation
The structural integrity of the CRM is unequivocally confirmed using a suite of spectroscopic

techniques. The data obtained must be consistent with the known structure of N-Acetyl
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Zonisamide.

¹H-NMR Spectroscopy: Provides information on the proton environment, confirming the

presence of acetyl, methylene, and aromatic protons in the correct ratios and chemical shifts.

Mass Spectrometry (MS): Confirms the molecular weight of the compound by identifying the

molecular ion peak.[13]

Infrared (IR) Spectroscopy: Verifies the presence of key functional groups, such as the

carbonyl (C=O) of the acetyl group, sulfonyl (S=O), and the benzisoxazole ring structure.[13]

Purity and Assay Assignment
The certified purity value is determined using a mass balance approach, which is a universally

accepted method for high-purity reference materials. This method accounts for all potential

impurities, both organic and inorganic.

Purity (%) = 100% - (% Organic Impurities + % Water Content + % Residual Solvents + % Non-

Volatile Residue)

The following validated methods are employed for this determination:

Analysis Method Purpose

Organic Impurities

High-Performance Liquid

Chromatography (HPLC) with

Diode Array Detection (DAD)

To separate and quantify all

structurally related organic

impurities.

Water Content Karl Fischer Titration
To accurately determine the

water content.

Residual Solvents
Headspace Gas

Chromatography (GC-HS)

To identify and quantify any

solvents remaining from the

synthesis process.

Non-Volatile Residue
Thermogravimetric Analysis

(TGA) / Residue on Ignition

To measure the amount of

inorganic or non-volatile

material.[13]
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A Certificate of Analysis (CoA) accompanies every batch of the CRM, providing the specific

purity value and detailed results from these characterization tests.[1][13]

Application 1: Impurity Profiling in Zonisamide
Causality: N-Acetyl Zonisamide is a known impurity and the primary metabolite of

Zonisamide.[9][11][14] Regulatory guidelines mandate that impurities in drug substances and

products are monitored and controlled. The N-Acetyl Zonisamide CRM is indispensable for

the accurate identification and quantification of this specific impurity during quality control

testing.

Workflow for Impurity Identification and Quantification
The following diagram illustrates the general workflow for using the CRM in routine quality

control analysis of a zonisamide sample.
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Caption: Workflow for Zonisamide Impurity Profiling.
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Protocol: HPLC Method for Quantification of N-Acetyl
Zonisamide
This protocol is a representative isocratic HPLC method developed for the separation and

quantification of zonisamide and its related substances.[15][16]

Instrumentation & Conditions:

HPLC System: A system with a quaternary pump, autosampler, column oven, and

DAD/UV detector.

Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., Enable ODS or equivalent).[16]

Mobile Phase: A filtered and degassed mixture of a phosphate buffer and an organic

modifier. A common mobile phase is a mixture of disodium hydrogen phosphate buffer,

acetonitrile, and methanol (e.g., 650:150:200 v/v), with the pH adjusted to 3.0.[15]

Flow Rate: 1.0 - 1.2 mL/min.[15][16]

Column Temperature: 30°C.

Detection Wavelength: 240 nm or 285 nm.[15][16]

Injection Volume: 20 µL.

Diluent: Mobile phase or a mixture of methanol and water (50:50 v/v).[16]

Step-by-Step Procedure:

Standard Solution Preparation: a. Accurately weigh about 10 mg of N-Acetyl Zonisamide
CRM into a 100 mL volumetric flask. b. Dissolve in and dilute to volume with diluent to

obtain a stock solution of 100 µg/mL. c. Further dilute 1.0 mL of this stock solution to 100

mL with diluent to get a working standard concentration of 1.0 µg/mL (representing 0.1%

of a 1000 µg/mL sample concentration).

Sample Solution Preparation: a. Accurately weigh about 100 mg of the Zonisamide test

sample into a 100 mL volumetric flask. b. Dissolve in and dilute to volume with diluent to
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obtain a sample solution of 1000 µg/mL.

System Suitability Testing (SST): a. Inject the diluent (blank) to ensure no interfering peaks

are present. b. Make five replicate injections of the working standard solution. c. The

system is suitable if the relative standard deviation (RSD) for the peak area is ≤ 5.0%.

Analysis: a. Inject the sample solution in duplicate. b. Identify the N-Acetyl Zonisamide
peak in the sample chromatogram by comparing its retention time with that of the

standard.

Calculation: Calculate the percentage of N-Acetyl Zonisamide in the test sample using

the following formula:

% Impurity = (Area_Sample / Area_Std) * (Conc_Std / Conc_Sample) * Purity_Std * 100

Where:

Area_Sample = Peak area of N-Acetyl Zonisamide in the sample chromatogram.

Area_Std = Average peak area of N-Acetyl Zonisamide from the standard injections.

Conc_Std = Concentration of the working standard solution (µg/mL).

Conc_Sample = Concentration of the Zonisamide sample solution (µg/mL).

Purity_Std = Purity of the N-Acetyl Zonisamide CRM (as a decimal from the CoA).

Application 2: Analytical Method Validation
Causality: According to ICH Q2(R1) guidelines, any analytical method used for quality control

must be validated to demonstrate its suitability for the intended purpose. The N-Acetyl
Zonisamide CRM is a critical tool for validating the specificity, linearity, accuracy, precision,

and sensitivity (LOD/LOQ) of an impurity quantification method.

Role of CRM in Method Validation Parameters
The following diagram outlines how the CRM is integrated into the validation of key analytical

parameters.
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ICH Q2(R1) Method Validation
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Caption: Role of CRM in Analytical Method Validation.

Protocol: Key Validation Experiments
The following protocols outline the use of the N-Acetyl Zonisamide CRM for essential

validation experiments.

Specificity (Forced Degradation):

Prepare solutions of Zonisamide under various stress conditions (e.g., acid, base,

oxidative, thermal, photolytic) to induce degradation.[17][18][19]

Prepare a spiked solution containing Zonisamide and the N-Acetyl Zonisamide CRM.

Analyze the unstressed, stressed, and spiked samples by HPLC.

Acceptance Criteria: The method is specific if the N-Acetyl Zonisamide peak is resolved

from the main Zonisamide peak and all degradation product peaks. Peak purity analysis

using a DAD should confirm the homogeneity of the N-Acetyl Zonisamide peak.

Accuracy (Recovery):

Prepare a placebo mixture (all formulation excipients without the API).
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Spike the placebo with the N-Acetyl Zonisamide CRM at three different concentration

levels (e.g., 50%, 100%, and 150% of the specification limit). Prepare each level in

triplicate.

Analyze the spiked samples using the HPLC method.

Calculate the percent recovery for each sample.

Acceptance Criteria: The mean recovery should typically be within 90.0% to 110.0%.[15]

[16]

Linearity:

Prepare a series of at least five solutions of the N-Acetyl Zonisamide CRM with

concentrations ranging from the Limit of Quantitation (LOQ) to 150% of the specification

limit.

Inject each solution and record the peak area.

Plot a graph of peak area versus concentration.

Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.[16][20]

Limit of Quantitation (LOQ):

Establish the LOQ by preparing and analyzing a series of dilute solutions of the N-Acetyl
Zonisamide CRM.

The LOQ is the lowest concentration that can be measured with acceptable precision

(e.g., RSD ≤ 10%) and accuracy (e.g., recovery within 80-120%).[6]

Storage and Handling
To maintain the integrity and certified purity of the N-Acetyl Zonisamide CRM, the following

storage and handling procedures are mandatory:

Storage: The CRM should be stored in its original, unopened container at the recommended

temperature of < -15°C.[12] It should be protected from light and moisture.
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Handling: Before use, allow the container to equilibrate to room temperature in a desiccator

to prevent moisture condensation. Use calibrated balances and volumetric glassware for all

preparations.

Requalification: The stability of the CRM is monitored over time. It is the user's responsibility

to adhere to the expiration date or re-test date provided on the Certificate of Analysis to

ensure the continued validity of the certified value.[4]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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